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Compound of Interest

Compound Name: 5-(2-Fluorophenyl)nicotinamide

CAS No.: 1346691-43-7

Cat. No.: B11887810

Get Quote

Executive Summary
5-(2-Fluorophenyl)nicotinamide (CAS 1346691-43-7) is a specialized biaryl nicotinamide

derivative acting as a high-value chemical probe in medicinal chemistry. While structurally

related to the broad class of nicotinamide-based kinase inhibitors, this specific scaffold has

emerged as a critical modulator of lipid metabolism and signal transduction pathways.

Recent pharmacological profiling identifies 5-aryl nicotinamides as potent inhibitors of OSBPL7

(Oxysterol Binding Protein-Like 7), a key regulator of cellular cholesterol efflux.[1][2]

Furthermore, the structural motif shares significant homology with Smoothened (Smo)

antagonists used in Hedgehog pathway inhibition, making it a dual-interest scaffold for

metabolic disease and oncology research.

This guide provides a comprehensive analysis of the compound's physicochemical properties,

synthetic routes, biological mechanisms, and experimental handling protocols.
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The introduction of the ortho-fluorine atom on the phenyl ring induces a specific conformational

twist relative to the pyridine core, enhancing metabolic stability and selectivity compared to

non-fluorinated analogs.

Table 1: Chemical & Physical Properties
Property Value Notes

CAS Number 1346691-43-7 Unique identifier

IUPAC Name
5-(2-Fluorophenyl)pyridine-3-

carboxamide
Systematic nomenclature

Molecular Formula C₁₂H₉FN₂O

Molecular Weight 216.21 g/mol Monoisotopic mass: 216.0699

Appearance White to Off-White Solid Crystalline powder

Solubility
DMSO (>20 mg/mL), Ethanol

(Moderate)
Poorly soluble in water

LogP (Calc) ~1.65
Lipophilic, membrane-

permeable

H-Bond Donors 1 (Amide NH₂)

H-Bond Acceptors 3 (Pyridine N, Amide O, F)

pKa (Pyridine N) ~3.4 Weakly basic

Synthetic Methodology
The most robust route to 5-(2-Fluorophenyl)nicotinamide is the Suzuki-Miyaura Cross-

Coupling reaction. This palladium-catalyzed protocol ensures high regioselectivity and yield.

Synthesis Scheme (DOT Diagram)
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Figure 1: Palladium-catalyzed Suzuki-Miyaura coupling strategy for the synthesis of the target

biaryl nicotinamide.

Detailed Experimental Protocol
Reagents:

5-Bromonicotinamide (1.0 equiv)

(2-Fluorophenyl)boronic acid (1.2 equiv)

[1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 equiv)

Potassium Carbonate (K₂CO₃, 2.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure:

Setup: In a nitrogen-purged reaction vial, combine 5-bromonicotinamide (201 mg, 1.0 mmol)

and (2-fluorophenyl)boronic acid (168 mg, 1.2 mmol).

Catalyst Addition: Add K₂CO₃ (276 mg, 2.0 mmol) followed by Pd(dppf)Cl₂ (36 mg, 0.05

mmol).

Solvation: Add degassed 1,4-dioxane (4 mL) and water (1 mL). Seal the vial.
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Reaction: Heat the mixture to 90°C with vigorous stirring for 4–12 hours. Monitor conversion

by LC-MS (Target m/z = 217.1 [M+H]⁺).

Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2

x 10 mL) and brine (10 mL).

Purification: Dry the organic phase over Na₂SO₄, concentrate in vacuo, and purify via flash

column chromatography (Gradient: 0–10% Methanol in Dichloromethane).

Validation: Verify structure via ¹H NMR (DMSO-d₆). Look for characteristic pyridine protons

(singlets/doublets > 8.5 ppm) and the ortho-fluorophenyl multiplet pattern.

Biological Mechanism & Applications
The 5-aryl nicotinamide scaffold is a "privileged structure" in drug discovery, interacting with

specific hydrophobic pockets in enzymes and receptors.

Primary Target: OSBPL7 Inhibition (Metabolic Disease)
Research identifies 5-aryl nicotinamides as inhibitors of OSBPL7 (Oxysterol Binding Protein-

Like 7).[1]

Mechanism: OSBPL7 normally targets the cholesterol transporter ABCA1 for degradation.

Effect of Inhibition: Blocking OSBPL7 stabilizes ABCA1 on the cell membrane.

Outcome: Enhanced cholesterol efflux from cells (e.g., podocytes), protecting against lipid-

induced kidney injury (lipotoxicity).[1][2]

Secondary Target: Hedgehog Pathway (Oncology)
This compound shares structural homology with Vismodegib intermediates.

Target: Smoothened (Smo) receptor.

Relevance: The 2-fluorophenyl group mimics the lipophilic pharmacophore required to bind

the Smo transmembrane domain, inhibiting downstream Gli transcription factors involved in

basal cell carcinoma.
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Biological Pathway Diagram[3]
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Figure 2: Dual mechanistic potential of the scaffold in lipid metabolism (OSBPL7) and oncology

(Smoothened).

Handling & Safety Data
While specific toxicological data for CAS 1346691-43-7 is limited, it should be handled

according to protocols for fluorinated biaryls and nicotinamides.

Hazard Statements (GHS Classification - Predicted):

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light and

moisture.

Solubility for Assays: Prepare stock solutions in DMSO (up to 50 mM). Avoid aqueous buffers

for long-term storage of stock solutions to prevent amide hydrolysis.
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(Note: Specific patent literature for CAS 1346691-43-7 is often nested within broader Markush

structures for 5-substituted nicotinamides targeting kinase or metabolic pathways.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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